Cas no 77836-86-3 (2-Propen-1-ol,3-[4-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-3,5-dimethoxyphenyl]-, (2E)-)

• Product Name: 2-Propen-1-ol,3-[4-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-3,5-dimethoxyphenyl]-, (2E)-
• CAS No: 77836-86-3
• MF: C₂₁H₃₀O₄
• MW: 346.460506916046
• CID: 564446
• PubChem ID: 6439446
• Update Time: 2025-04-19

2-Propen-1-ol,3-[4-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-3,5-dimethoxyphenyl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol,3-[4-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-3,5-dimethoxyphenyl]-, (2E)-
• Nelumol A
• (E)-3-[4-[(2E)-3,7-dimethylocta-2,6-dienoxy]-3,5-dimethoxyphenyl]prop-2-en-1-ol
• (E,E)-3-(4-((3,7-Dimethyl-2,6-octadienyl)oxy)-3,5-dimethoxyphenyl)-2-propen-1-ol
• 2-Propen-1-ol, 3-(4-((3,7-dimethyl-2,6-octadienyl)oxy)-3,5-dimethoxyphenyl)-, (E,E)-
• (2E)-3-[4-[[(2E)-3,7-Dimethyl-2,6-octadien-1-yl]oxy]-3,5-dimethoxyphenyl]-2-propen-1-ol
• [ "" ]
• ACon1_002398
• HY-N3209
• CHEMBL464449
• SMR000440673
• AKOS032948433
• HMS2270P09
• MEGxp0_001031
• O-Geranylsinapyl alcohol
• BRD-K62483360-001-01-0
• CS-0023587
• MLS000877029
• FS-9409
• geranyloxy sinapyl alcohol
• NCGC00169883-01
• O-Geranylsinapylalkohol
• 77836-86-3
• DA-56091

• Inchi： 1S/C21H30O4/c1-16(2)8-6-9-17(3)11-13-25-21-19(23-4)14-18(10-7-12-22)15-20(21)24-5/h7-8,10-11,14-15,22H,6,9,12-13H2,1-5H3/b10-7+,17-11+
• InChI Key： MWNIFFJAKKQUJF-NRHDHWSESA-N
• SMILES： O(C1C(=CC(/C=C/CO)=CC=1OC)OC)C/C=C(\C)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 346.214409
• Monoisotopic Mass: 346.214409
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9
• XLogP3: 4.9

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 517.6±50.0 °C at 760 mmHg
• Flash Point: 266.9±30.1 °C
• Refractive Index: 1.54
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-Propen-1-ol,3-[4-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-3,5-dimethoxyphenyl]-, (2E)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids